2,4-difluoro-N-(1,3-thiazol-2-yl)benzamide

• Molecular Formula: C10H6F2N2OS
• Molecular Weight: 240.23 g/mol
• IUPAC Name: 2,4-difluoro-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C10H6F2N2OS/c11-6-1-2-7(8(12)5-6)9(15)14-10-13-3-4-16-10/h1-5H,(H,13,14,15)
• InChI Key: KGCOGJISXUNQBT-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1F)F)C(=O)NC2=NC=CS2

Description

2,4-difluoro-N-(1,3-thiazol-2-yl)benzamide, commonly known as DFB, is a chemical compound that is widely used in scientific research. DFB is a thiazole-based compound that has been found to have a variety of biochemical and physiological effects. In

Scientific Research Applications

DFB has been found to have a variety of scientific research applications. It has been used as a fluorescent probe to study protein-ligand interactions. DFB has also been used as a selective inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair.

Mechanism of Action

DFB has been found to inhibit PARP by binding to the enzyme's catalytic domain. This prevents PARP from repairing DNA damage, which can lead to cell death. DFB has also been found to bind to proteins in the mitochondrial membrane, which can lead to changes in mitochondrial function and cell death.
Biochemical and Physiological Effects:
DFB has been found to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells. DFB has also been found to inhibit the growth of certain types of cancer cells, including breast cancer cells and leukemia cells. In addition, DFB has been found to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

DFB has several advantages for lab experiments. It is a relatively small molecule, which makes it easy to synthesize and manipulate. DFB is also relatively stable, which makes it a good candidate for long-term studies. However, DFB has some limitations for lab experiments. It can be toxic to cells at high concentrations, which can limit its use in certain experiments. In addition, DFB has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on DFB. One area of interest is the development of DFB-based fluorescent probes for imaging protein-ligand interactions in living cells. Another area of interest is the development of DFB-based PARP inhibitors for the treatment of cancer. Additionally, there is interest in studying the effects of DFB on mitochondrial function and its potential use as a therapeutic agent for mitochondrial diseases. Finally, there is interest in studying the long-term effects of DFB on cells and its potential use as a tool for studying aging and age-related diseases.

Synthesis Methods

DFB can be synthesized through a multistep process that involves the reaction of 2,4-difluoroaniline with thioacetamide to form 2,4-difluoro-N-(thiazol-2-yl)aniline. This compound is then reacted with benzoyl chloride to form 2,4-difluoro-N-(1,3-thiazol-2-yl)benzamide. The final product is purified through recrystallization.